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Compound Name: 4-Isopropenylphenol

CAS No.: 64054-77-9

Cat. No.: B7838621

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Isopropenylphenol, also known as p-isopropenylphenol, is an organic compound of

significant interest in both industrial and research settings. Structurally, it consists of a phenol

ring substituted with an isopropenyl group at the para position.[1] This arrangement imparts a

unique combination of reactivity, making it a valuable intermediate in the synthesis of various

polymers and fine chemicals. Notably, it serves as a key monomer in the production of certain

polymers and as a precursor in the synthesis of more complex molecules, including active

pharmaceutical ingredients. This guide provides a comprehensive overview of the chemical

structure, physicochemical properties, synthesis, and applications of 4-isopropenylphenol,
with a focus on its relevance to drug development and research.
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4-Isopropenylphenol is characterized by the presence of both a hydroxyl group and a carbon-

carbon double bond, which are key to its chemical reactivity.

Identifier Value

IUPAC Name 4-(Prop-1-en-2-yl)phenol[1]

CAS Number 4286-23-1[1]

Molecular Formula C₉H₁₀O[1]

Molecular Weight 134.18 g/mol

SMILES CC(=C)C1=CC=C(C=C1)O[1]

InChI
InChI=1S/C9H10O/c1-7(2)8-3-5-9(10)6-4-8/h3-

6,10H,1H2,2H3[1]

Physicochemical Properties
The physical and chemical properties of 4-isopropenylphenol are summarized in the table

below. It is a white crystalline solid at room temperature with limited solubility in water but good

solubility in various organic solvents.

Property Value

Appearance White to off-white solid

Melting Point 83-85 °C[1]

Boiling Point 136-137 °C at 20 Torr

Density 1.003 ± 0.06 g/cm³ (predicted)

Flash Point 97.7 ± 8.4 °C (predicted)

pKa 9.80 ± 0.15 (predicted)

Solubility
Poorly soluble in water; Soluble in chloroform,

ethyl acetate, and alcohols.
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Synthesis and Purification
4-Isopropenylphenol can be synthesized through several routes, most notably from the

pyrolysis of bisphenol A or the dehydrogenation of 4-isopropylphenol.

Synthesis from Bisphenol A
A common industrial method for producing 4-isopropenylphenol is through the high-

temperature hydrolysis of bisphenol A (BPA).[1] This process involves the cleavage of BPA into

4-isopropenylphenol and phenol. The reaction can be carried out in high-temperature liquid

water without the need for a catalyst.[1]

Experimental Protocol: Synthesis of 4-Isopropenylphenol from Bisphenol A

Materials: Bisphenol A, deionized water.

Apparatus: High-pressure batch reactor.

Procedure:

A known quantity of bisphenol A is loaded into a high-pressure batch reactor.

Deionized water is added as the reaction medium.

The reactor is sealed and heated to a temperature range of 200–350 °C.

The reaction is allowed to proceed for a specified duration.

After cooling, the reaction mixture is collected. The primary products are 4-
isopropenylphenol and phenol.

Synthesis from 4-Isopropylphenol
Another synthetic route is the catalytic dehydrogenation of 4-isopropylphenol.[1] This method

involves passing vaporized 4-isopropylphenol over a suitable catalyst at elevated

temperatures.

Experimental Protocol: Catalytic Dehydrogenation of 4-Isopropylphenol
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Materials: 4-Isopropylphenol, catalyst (e.g., a supported metal oxide).

Apparatus: Fixed-bed reactor, furnace, condenser.

Procedure:

The catalyst is packed into a fixed-bed reactor and heated to the desired reaction

temperature in a furnace.

4-Isopropylphenol is vaporized and passed over the catalyst bed, typically with a carrier

gas.

The product stream is cooled in a condenser to collect the liquid products.

The product mixture, containing 4-isopropenylphenol, unreacted starting material, and

byproducts, is then subjected to purification.

Purification
Purification of 4-isopropenylphenol is crucial to remove unreacted starting materials,

byproducts, and any polymers that may have formed. Recrystallization is a common method for

obtaining high-purity 4-isopropenylphenol.

Experimental Protocol: Purification by Recrystallization

Materials: Crude 4-isopropenylphenol, suitable solvent (e.g., cyclohexane or a mixture of

ethyl acetate and hexanes).

Apparatus: Erlenmeyer flask, hot plate, Büchner funnel, vacuum flask.

Procedure:

The crude 4-isopropenylphenol is dissolved in a minimal amount of the hot solvent in an

Erlenmeyer flask.

The hot solution is filtered, if necessary, to remove any insoluble impurities.
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The filtrate is allowed to cool slowly to room temperature, and then further cooled in an ice

bath to induce crystallization.

The resulting crystals are collected by vacuum filtration using a Büchner funnel.

The crystals are washed with a small amount of cold solvent to remove any remaining

impurities.

The purified 4-isopropenylphenol is then dried under vacuum.

Spectroscopic Analysis
The structure and purity of 4-isopropenylphenol are typically confirmed using various

spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of 4-isopropenylphenol will show characteristic signals

for the aromatic protons, the vinyl protons of the isopropenyl group, the methyl protons, and

the hydroxyl proton. The aromatic protons will appear as multiplets in the aromatic region,

while the vinyl protons will be singlets further upfield. The methyl protons will also be a

singlet, and the hydroxyl proton will be a broad singlet.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the quaternary carbons of

the aromatic ring and the isopropenyl group, as well as the CH carbons of the aromatic ring

and the methyl carbon.

Experimental Protocol: NMR Spectroscopy

Sample Preparation: A small amount of purified 4-isopropenylphenol is dissolved in a

deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

Instrumentation: A standard NMR spectrometer (e.g., 400 MHz or 500 MHz).

Data Acquisition: Standard pulse programs for ¹H and ¹³C NMR are used. For ¹H NMR, a

sufficient number of scans are acquired to obtain a good signal-to-noise ratio. For ¹³C NMR,

a proton-decoupled experiment is typically performed.
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Infrared (IR) Spectroscopy
The IR spectrum of 4-isopropenylphenol will exhibit characteristic absorption bands for the O-

H stretch of the phenolic hydroxyl group (a broad band around 3300 cm⁻¹), the C=C stretch of

the aromatic ring (around 1600 cm⁻¹), and the C=C stretch of the isopropenyl group (around

1630 cm⁻¹).

Experimental Protocol: FT-IR Spectroscopy

Sample Preparation: A small amount of the solid sample can be analyzed directly using an

Attenuated Total Reflectance (ATR) accessory. Alternatively, a KBr pellet can be prepared by

grinding the sample with dry KBr and pressing it into a transparent disk.

Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer.

Data Acquisition: A background spectrum is first collected. Then, the sample spectrum is

recorded, typically over the range of 4000-400 cm⁻¹.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for assessing the purity of 4-isopropenylphenol and

identifying any volatile impurities. The gas chromatogram will show a major peak corresponding

to 4-isopropenylphenol, and the mass spectrum of this peak will display a molecular ion peak

and characteristic fragmentation patterns.

Experimental Protocol: GC-MS Analysis

Sample Preparation: A dilute solution of 4-isopropenylphenol is prepared in a suitable

volatile solvent (e.g., dichloromethane or ethyl acetate).

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

GC Conditions: A suitable capillary column (e.g., a nonpolar or medium-polarity column) is

used. The oven temperature is programmed to ramp from a low initial temperature to a final

temperature to ensure good separation of components. The injector and detector

temperatures are set appropriately.
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MS Conditions: Electron ionization (EI) is typically used. The mass spectrometer is set to

scan a relevant mass range.

Applications in Research and Drug Development
4-Isopropenylphenol serves as a versatile building block in organic synthesis, with

applications in polymer chemistry and the synthesis of bioactive molecules.

Polymer Chemistry
4-Isopropenylphenol is used as a monomer in the production of polycarbonate and epoxy

resins.[2] Its bifunctional nature (a polymerizable vinyl group and a reactive hydroxyl group)

allows for the creation of polymers with specific properties.

Intermediate in Chemical Synthesis
It is a key intermediate in the synthesis of other valuable chemicals. For instance, it is used in

the production of 3,5-Dichlorobisphenol A, another monomer for specialized polymers.[2]

Relevance to Drug Development
While direct applications of 4-isopropenylphenol as a drug are not common, its structural

motif is of interest in medicinal chemistry. The phenol group can be modified to introduce

various functionalities, and the isopropenyl group can participate in a range of chemical

transformations. It can be used as a starting material for the synthesis of more complex

molecules with potential biological activity. For example, phenolic compounds are known to be

scaffolds for a variety of therapeutic agents, and the isopropenyl group offers a handle for

further chemical elaboration. Its structural similarity to other phenolic compounds with known

biological activities, such as some anesthetics and antimicrobial agents, suggests its potential

as a precursor in the development of new drugs.

Biological Activity and Signaling Pathways
4-Isopropenylphenol has been reported to exhibit estrogenic activity.[2] This biological effect

is attributed to its ability to interact with estrogen receptors, mimicking the action of the natural

hormone estradiol.
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Estrogenic Activity
Phenolic compounds with structural similarities to estradiol can bind to estrogen receptors

(ERα and ERβ) and modulate their activity. This interaction can trigger a cascade of cellular

events normally regulated by estrogens. The binding of a ligand to the estrogen receptor leads

to receptor dimerization and translocation to the nucleus, where it binds to estrogen response

elements (EREs) on the DNA, thereby regulating the transcription of target genes. This can

lead to various physiological responses, including effects on cell proliferation and

differentiation.

Potential Interaction with Signaling Pathways
The estrogenic activity of compounds like 4-isopropenylphenol implies an interaction with

estrogen signaling pathways. Furthermore, there is evidence that bisphenol A, a closely related

compound, can interfere with the Transforming Growth Factor-β (TGF-β) signaling pathway.

The TGF-β pathway is a crucial regulator of cell growth, differentiation, and apoptosis. It is

initiated by the binding of a TGF-β ligand to its receptor, leading to the phosphorylation of

Smad proteins, which then translocate to the nucleus to regulate gene expression. It is

plausible that 4-isopropenylphenol could also modulate this or other signaling pathways, an

area that warrants further investigation.
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Caption: Generalized mechanism of estrogenic activity of 4-Isopropenylphenol.

Safety and Handling
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4-Isopropenylphenol is classified as harmful if swallowed and may cause damage to organs

through prolonged or repeated exposure.[1] It is important to handle this chemical with

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion
4-Isopropenylphenol is a valuable chemical intermediate with a range of applications in

polymer science and organic synthesis. Its potential biological activity, particularly its estrogenic

effects, makes it a compound of interest for further research, especially in the context of drug

development and toxicology. The synthetic and analytical protocols outlined in this guide

provide a foundation for researchers and scientists working with this versatile molecule.
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Caption: Workflow for the synthesis and purification of 4-Isopropenylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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